Cas no 681475-15-0 (2,4-Quinazolinediamine, N2-methyl-N4-(phenylmethyl)-)

• Product Name: 2,4-Quinazolinediamine, N2-methyl-N4-(phenylmethyl)-
• CAS No: 681475-15-0
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• CID: 5262065
• Update Time: 2026-03-09

2,4-Quinazolinediamine, N2-methyl-N4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine, N2-methyl-N4-(phenylmethyl)-

• Inchi： 1S/C16H16N4/c1-17-16-19-14-10-6-5-9-13(14)15(20-16)18-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H2,17,18,19,20)
• InChI Key： JMYLZKXFAKCSQR-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(NCC2=CC=CC=C2)N=C1NC

Additional information on 2,4-Quinazolinediamine, N2-methyl-N4-(phenylmethyl)-

2,4-Quinazolinediamine, N²-methyl-N⁴-(phenylmethyl) (CAS No. 681475-15-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

2,4-Quinazolinediamine, N²-methyl-N⁴-(phenylmethyl), also known by its CAS number 681475-15-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the quinazoline class of heterocyclic compounds, which are widely studied for their diverse biological activities, including anticancer, anti-inflammatory, and antiviral properties.

The chemical structure of N²-methyl-N⁴-(phenylmethyl)-2,4-quinazolinediamine is characterized by a quinazoline core with two amine substituents at the 2 and 4 positions. The N²-methyl group and the N⁴-(phenylmethyl) group contribute to the compound's overall stability and solubility, making it an attractive candidate for drug development. The quinazoline scaffold is particularly interesting due to its ability to interact with various biological targets, such as kinases and other enzymes involved in cellular signaling pathways.

In recent years, there has been a surge in research focused on the therapeutic potential of quinazoline derivatives. One notable area of interest is their use as inhibitors of protein kinases, which are key enzymes involved in the regulation of cell growth and proliferation. For instance, studies have shown that certain quinazoline derivatives can effectively inhibit the activity of epidermal growth factor receptor (EGFR), a key target in the treatment of various cancers. The compound N²-methyl-N⁴-(phenylmethyl)-2,4-quinazolinediamine has been investigated for its potential as a selective inhibitor of EGFR and other related kinases.

The pharmacological profile of N²-methyl-N⁴-(phenylmethyl)-2,4-quinazolinediamine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against several kinases, including EGFR, HER2, and c-Met. These findings suggest that it may have broad-spectrum antitumor activity. In addition, preliminary studies have shown that N²-methyl-N⁴-(phenylmethyl)-2,4-quinazolinediamine can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation.

In vivo studies have further validated the therapeutic potential of N²-methyl-N⁴-(phenylmethyl)-2,4-quinazolinediamine. Animal models have shown that this compound can significantly reduce tumor growth and improve survival rates in mice with xenograft tumors. These results are promising and indicate that N²-methyl-N⁴-(phenylmethyl)-2,4-quinazolinediamine may be a viable candidate for further clinical development.

Beyond its potential as an anticancer agent, N²-methyl-N^{4(phenylmethyl)-2,4-quinazolinediamine) has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Quinazoline derivatives have been shown to possess anti-inflammatory effects by modulating the production of pro-inflammatory cytokines and other mediators. Preliminary studies suggest that N_{(N^2)-methyl-N^4)-(phenylmethyl)-2,4-quinazolinediamine) may be effective in reducing inflammation and alleviating symptoms associated with these conditions.}}

The synthesis of N^2-methyl-N^4)-(phenylmethyl)-2,4-quinazolinediamine) involves several well-established chemical reactions. One common approach is to start with 2-chloroquinazolin-4(3H)-one and react it with N-methylaniline followed by treatment with benzylamine to form the desired product. This synthetic route is efficient and scalable, making it suitable for large-scale production if needed for clinical trials or commercial applications.

In conclusion, N^2-methyl-N^4)-(phenylmethyl)-2,4-quinazolinediamine) (CAS No. 681475-15-0) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent for cancer and inflammatory diseases. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties to enhance its efficacy and safety profile.